Agn-PC-0kcsbb

• CAS No.: 6233-87-0
• Molecular Formula: C26H26N4O6
• Molecular Weight: 490.5 g/mol
• IUPAC Name: ethyl 6-(2-methoxybenzoyl)imino-7-(3-methoxypropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
• InChI: InChI=1S/C26H26N4O6/c1-4-36-26(33)19-16-18-22(27-21-12-7-8-13-29(21)25(18)32)30(14-9-15-34-2)23(19)28-24(31)17-10-5-6-11-20(17)35-3/h5-8,10-13,16H,4,9,14-15H2,1-3H3
• InChI Key: ZBAHYWSPYIXIDL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N=C3C=CC=CN3C2=O)N(C1=NC(=O)C4=CC=CC=C4OC)CCCOC

Description

Agn-PC-0kcsbb (CAS No. 1046861-20-4) is a boronic acid derivative with the molecular formula C₆H₅BBrClO₂ and a molecular weight of 235.27 g/mol . This compound is structurally characterized by a benzene ring substituted with bromine, chlorine, and a boronic acid group, contributing to its unique physicochemical and biological properties.

Preparation Methods

The synthesis of Agn-PC-0kcsbb involves multiple steps, including the formation of key intermediates and their subsequent reactions under controlled conditions. One common method involves the use of silver nitrate as a precursor, with hydrogen peroxide acting as a reducing agent . The reaction conditions, such as temperature, pH, and the concentration of polyvinylpyrrolidone (PVP) as a dispersant, play a crucial role in determining the size and uniformity of the final product . Industrial production methods often involve large-scale emulsification and nanoprecipitation techniques to ensure consistent quality and yield .

Chemical Reactions Analysis

Agn-PC-0kcsbb undergoes various chemical reactions, including oxidation, reduction, and substitution. For instance, it reacts with oxygen to form oxidized products, which can be analyzed using symmetry-adapted orbital models . Common reagents used in these reactions include silver nitrate, hydrogen peroxide, and various organic solvents. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Agn-PC-0kcsbb has a wide range of scientific research applications. In chemistry, it is used as a catalyst in various reactions due to its unique electronic properties . Additionally, it is used in the development of micro-electro-mechanical systems (MEMS) for modern weapon equipment .

Mechanism of Action

The mechanism of action of Agn-PC-0kcsbb involves its interaction with molecular targets through its unique electronic structure. The compound’s aromatic rings and ester groups allow it to interact with various biological molecules, influencing pathways related to oxidative stress and cellular signaling . These interactions can lead to significant biological effects, such as antimicrobial activity and enhanced drug delivery.

Comparison with Similar Compounds

Key Observations:

Halogen Substitution Patterns : this compound’s bromine and chlorine substituents in para positions may enhance metabolic stability compared to meta-substituted analogs .

Polar Functional Groups : The absence of nitro or additional halogen groups in this compound likely contributes to its moderate solubility (0.24 mg/mL) compared to more polar or sterically hindered analogs.

Research Findings and Discussion

Physicochemical Performance

This compound’s balanced Log P (2.15) and TPSA (40.46 Ų) align with Lipinski’s Rule of Five, suggesting favorable drug-likeness. In contrast, dichlorinated analogs (e.g., C₆H₄BBrCl₂O₂) show reduced solubility (<0.1 mg/mL in preliminary studies) due to increased hydrophobicity .